5-methoxy-6-(trifluoromethyl)-1H-indole
Overview
Description
5-methoxy-6-(trifluoromethyl)-1H-indole, also known as 5-MeO-DMT, is a naturally occurring psychedelic compound found in many plants and animals. It is a derivative of the psychedelic tryptamine molecule and is structurally related to the neurotransmitter serotonin. 5-MeO-DMT has been used in traditional South American shamanic rituals and is gaining popularity among recreational drug users.
Scientific Research Applications
Potential Treatment for Cognitive Disorders
The compound 1-[(2-Bromophenyl)sulfonyl]-5-methoxy-3-[(4-methyl-1-piperazinyl)methyl]-1H-indole dimesylate monohydrate (SUVN-502), closely related to 5-methoxy-6-(trifluoromethyl)-1H-indole, has been identified as a clinical candidate for potential treatment of cognitive disorders, such as Alzheimer's disease. It exhibits high affinity at human 5-HT6R (Ki = 2.04 nM) and selectivity over various target sites, including receptors, enzymes, and ion channels. Preclinical efficacy in triple combination and high selectivity over 5-HT2A receptors are significant features of this compound (Nirogi et al., 2017).
Antioxidant and Cytotoxicity Properties
A study investigated the Maillard reaction using 5-methoxytryptamine, a derivative of this compound, to produce various 6-methoxytetrahydro-β-carboline derivatives. These compounds exhibited moderate antioxidant properties and were investigated for their in vitro antioxidant and cytotoxicity properties. VAN, one of the derivatives, showed the highest antioxidant activity but the least cytotoxic activities on non-tumorous cell lines (Goh et al., 2015).
Cytoprotective Activity
5-Methoxy-2-(N-acetylaminoethyl)indole (5d), a melatonin analogue, has been characterized as a low affinity antagonist at MT1 and MT2 membrane receptors. It is endowed with good in vitro antioxidant and cytoprotective potency in rat cerebellar cell cultures, comparable to or better than melatonin. This molecule could be employed as a tool for in vivo pharmacological investigations on neuroprotective efficacy of melatonin-related indoles (Spadoni et al., 2006).
Antivascular Agents
6-Methoxy-3-(3',4',5'-trimethoxybenzoyl)-1H-indole (BPR0L075) (1) is a potent inhibitor of tubulin polymerization and exhibits activities against a broad spectrum of solid tumors. New disubstituted analogues of this compound were synthesized and evaluated as potential antivascular agents. One of the compounds showed marked morphological activity on endothelial cells, indicative of potential antivascular activity (Ty et al., 2008).
Synthesis and Characterization
Studies have focused on synthesizing and characterizing compounds related to this compound. For instance, a concise and regioselective synthesis of 6-bromo-5-methoxy-1H-indole-3-carboxylic acid and its derivatives was developed. These compounds are important scaffolds of anti-inflammatory naturally occurring compounds like Herdmanine D (Sharma et al., 2020).
properties
IUPAC Name |
5-methoxy-6-(trifluoromethyl)-1H-indole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F3NO/c1-15-9-4-6-2-3-14-8(6)5-7(9)10(11,12)13/h2-5,14H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNMAZUXTEPXPOM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)C=CN2)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90445385 | |
Record name | 5-Methoxy-6-(trifluoromethyl)-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90445385 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
178896-78-1 | |
Record name | 5-Methoxy-6-(trifluoromethyl)-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90445385 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 178896-78-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.